molecular formula C8H7BrN4 B8326244 2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine

2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine

Cat. No. B8326244
M. Wt: 239.07 g/mol
InChI Key: MWMIQMVAGQSOCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine is a useful research compound. Its molecular formula is C8H7BrN4 and its molecular weight is 239.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine

Molecular Formula

C8H7BrN4

Molecular Weight

239.07 g/mol

IUPAC Name

2-bromo-6-(triazol-1-ylmethyl)pyridine

InChI

InChI=1S/C8H7BrN4/c9-8-3-1-2-7(11-8)6-13-5-4-10-12-13/h1-5H,6H2

InChI Key

MWMIQMVAGQSOCN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)Br)CN2C=CN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-6-(bromomethyl)pyridine (Example 190, Step 1) (1.50 g, 5.98 mmol), 1H-1,2,3-triazole (520 mL, 8.97 mmol), and K2CO3 (1.652 g, 11.96 mmol) were combined in DMF (5.0 mL) and stirred at 50° C. overnight. The mixture was diluted with water and extracted with EtOAc (2×). The combined organic layers were washed with brine, dried (MgSO4), filtered, and evaporated. Flash chromatography (0-100% EtOAc/hexanes) separated the two regioisomeric products to provide 2-bromo-6-(1H-1,2,3-triazol-1-ylmethyl)pyridine (lower Rf) and 2-bromo-6-(2H-1,2,3-triazol-2-ylmethyl)pyridine (higher Rf) as colorless solids.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
520 mL
Type
reactant
Reaction Step Two
Name
Quantity
1.652 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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